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Compound of Interest

Compound Name: 1,4,7-Heptanetriol

Cat. No.: B3190093 Get Quote

CAS Registry Number: 3920-53-4[1]

This technical guide provides a consolidated overview of 1,4,7-Heptanetriol, focusing on its

chemical and physical properties. The information is intended for researchers, scientists, and

professionals in drug development who may be interested in the characteristics of polyol

compounds.

Chemical Identity and Structure
1,4,7-Heptanetriol is a triol, a type of alcohol containing three hydroxyl functional groups. Its

structure is based on a seven-carbon heptane backbone. The CAS Registry Number for 1,4,7-
Heptanetriol is 3920-53-4.[1][2]

Below is a diagram illustrating the chemical structure and key functional groups of 1,4,7-
Heptanetriol.

Caption: Molecular structure of 1,4,7-Heptanetriol with functional groups.

Physicochemical Properties
A summary of the key physicochemical properties of 1,4,7-Heptanetriol is presented in the

table below. These properties are derived from computational models and experimental data

where available.
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Property Value Source

Molecular Formula C₇H₁₆O₃ [2][3]

Molecular Weight 148.20 g/mol [2][3]

IUPAC Name heptane-1,4,7-triol [2]

Density 1.081 g/cm³ Guidechem

Boiling Point 308.4°C at 760 mmHg Guidechem

Flash Point 152.2°C Guidechem

Refractive Index 1.481 Guidechem

XLogP3-AA -0.3 [2]

Hydrogen Bond Donor Count 3 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 6 PubChem

Topological Polar Surface Area 60.7 Å² [2]

Spectroscopic Data
Spectroscopic data for 1,4,7-Heptanetriol are available in various databases. These are

essential for the structural confirmation and purity assessment of the compound.

Data Type Source Database/Technique

¹³C NMR SpectraBase[4]

Infrared (IR) Spectroscopy
SpectraBase (Transmission and Vapor Phase)

[4]

Raman Spectroscopy SpectraBase[4]

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the synthesis and biological application of

1,4,7-Heptanetriol are not readily available in the public domain. However, general analytical

methods for the separation and analysis of similar semi-volatile organic compounds can be

applied.

General Analytical Workflow:

A typical workflow for the analysis of a compound like 1,4,7-Heptanetriol from a complex

matrix would involve extraction, purification, and instrumental analysis.

Sample Collection
(e.g., biological fluid, reaction mixture)

Extraction
(e.g., organic solvent extraction)

Isolate target compound

Purification/Clean-up
(e.g., column chromatography)

Remove impurities

Instrumental Analysis
(e.g., GC/MS, NMR, HPLC)

Quantify and identify

Data Interpretation

Structural elucidation

Click to download full resolution via product page

Caption: General workflow for the analysis of 1,4,7-Heptanetriol.

Extraction and Purification: For a semi-volatile compound such as 1,4,7-Heptanetriol,
extraction from a solid or liquid sample matrix can be achieved using organic solvent extraction
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methods like Soxhlet extraction or ultrasonic extraction.[5] Subsequent purification to isolate

the compound from co-extracted substances is typically performed using adsorption

chromatography with silica gel or alumina as the stationary phase.[5]

Instrumental Analysis: Gas chromatography coupled with mass spectrometry (GC/MS) is a

highly selective and sensitive method for the analysis of volatile and semi-volatile compounds.

[5] For non-volatile compounds or those that are thermally labile, derivatization may be

necessary prior to GC/MS analysis.[5] Nuclear Magnetic Resonance (NMR) spectroscopy and

High-Performance Liquid Chromatography (HPLC) are also standard techniques for the

structural elucidation and quantification of such compounds.

Applications in Research and Drug Development
Currently, there is limited publicly available information detailing the specific biological activities

or applications of 1,4,7-Heptanetriol in drug development or as a research tool. While other

isomers of heptanetriol, such as 1,2,3-heptanetriol, have been used as amphiphiles in the

crystallization of membrane proteins, similar applications for 1,4,7-heptanetriol are not

documented in the reviewed literature. Further research is required to determine the potential

biological roles and applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3190093#cas-registry-number-for-1-4-7-heptanetriol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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